Cas no 75214-58-3 (trisodium bis[3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(3-))

• Product Name: trisodium bis[3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(3-)
• CAS No: 75214-58-3
• MF: C₂₀H₁₄CrN₂O₅S
• MW: 446.396665096283
• CID: 1776935
• Update Time: 2022-07-26

trisodium bis[3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(3-) Chemical and Physical Properties

Names and Identifiers

• trisodium bis[3-hydroxy-4-[(2-hydroxy-1-naphthyl)azo]naphthalene-1-sulphonato(3-)]chromate(3-)
• Chromate(3-), bis(3-(hydroxy-kappaO)-4-(2-(2-(hydroxy-kappaO)-1-naphthalenyl)diazenyl-kappaN1)-1-naphthalenesulfonato(3-))-, sodium (1:3)
• 3-Hydroxy-4-((2-hydroxynaphthalen-1-yl)azo)-1-naphthalenesulfonic acid, Cr complex, trisodium salt
• Chromate(3-), bis(3-(hydroxy-kappaO)-4-((2-(hydroxy-kappaO)-1-naphthalenyl)azo-kappaN1)-1-naphthalenesulfonato(3-))-, trisodium
• Trisodium bis(3-hydroxy-4-((2-hydroxy-1-naphthyl)azo)naphthalene-1-sulphonato(3-))chromate(3-)
• Trisodium bis(3-hydroxy-4-((2-hydroxy-1-naphthyl)azo)naphthalene-1-sulph
• 3-Hydroxy-4-[(2-hydroxynaphthalen-1-yl)azo]-1-naphthalenesulfonic acid, Cr complex, trisodium salt
• Chromate,bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonato]-,trisodium
• 3-Hydroxy-4-[(2-hydroxynaphthalen-1-yl)azo]-1-naphthalenesulfonic acid,Cr complex,trisodium salt
• Chromate(3-), bis3-(hydroxy-.kappa.O)-4-2-(hydroxy-.kappa.O)-1-naphthalenylazo-.kappa.N1-1-naphthalenesulfonato(3-)-, trisodium
• Chromate, bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl) azo]-1-naphthalenesulfonato]-, trisodium
• Chromate(3-), bis[3-hydroxy-4-[(2-hydroxy- 1-naphthalenyl)azo]-1-naphthalenesulfonato(3-) ]-, trisodium

• Inchi： 1S/C20H14N2O5S.Cr/c23-16-10-9-12-5-1-2-6-13(12)19(16)21-22-20-15-8-4-3-7-14(15)18(11-17(20)24)28(25,26)27;/h1-11,21,23H,(H,25,26,27);/q;+3/b22-20-;
• InChI Key： SVCPXRGIZAXVFC-KGYDJYTLSA-N
• SMILES： [Cr+3].S(C1=C([H])C(/C(/C2=C([H])C([H])=C([H])C([H])=C21)=N\N([H])C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)O[H])=O)(=O)(=O)O[H]

Computed Properties

• Exact Mass: 446.003
• Monoisotopic Mass: 446.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 785
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2